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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride

CAS No.: 113722-25-1; 1797795-89-1

Cat. No.: B2667952

Get Quote

Executive Summary
Chroman-8-ylamine hydrochloride (CAS 53272-40-5), also known as 8-aminochroman

hydrochloride, is a bicyclic aromatic amine intermediate of significant value in medicinal

chemistry. Structurally characterized by a dihydrobenzopyran (chroman) core with a primary

amine at the 8-position, it serves as a conformationally restricted bioisostere of ortho-

substituted anilines and 8-aminotetralins.

This compound acts as a critical scaffold in the synthesis of Serotonin (5-HT) receptor ligands,

Dopamine D2/D3 agonists, and p38 MAPK inhibitors. Its rigid bicyclic structure reduces the

entropic penalty of ligand binding, often enhancing potency and selectivity compared to flexible

open-chain analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Property Data

Chemical Name 3,4-Dihydro-2H-chromen-8-amine hydrochloride

CAS Number 53272-40-5

Molecular Formula C₉H₁₁NO[1] · HCl

Molecular Weight 185.65 g/mol

Appearance Off-white to pale beige crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents (hexane, ether)

Melting Point >200 °C (Decomposes)

Acidity (pKa) ~4.0–5.0 (Conjugate acid of aniline derivative)

SMILES Cl.NC1=C2CCCOC2=CC=C1

InChI Key
InChI=1S/C9H11NO.ClH/c10-8-5-4-6-9-7-2-1-3-

11-9;/h4-6H,1-3,7,10H2;1H

Synthetic Routes & Manufacturing[6]
The industrial and laboratory-scale preparation of Chroman-8-ylamine hydrochloride
predominantly relies on the reduction of nitro-precursors. This approach ensures high

regioselectivity and yield.

Primary Synthetic Pathway: Nitro-Reduction
The most robust route involves the catalytic hydrogenation or chemical reduction of 8-

nitrochroman.

Step-by-Step Protocol:

Precursor Preparation: 8-Nitrochroman is synthesized via the nitration of chroman using

nitric acid/acetic anhydride, or by the cyclization of 2-(2-bromoethyl)-6-nitrophenol.

Reduction:
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Catalytic Method: The nitro compound is dissolved in ethanol/methanol. Pd/C (10% w/w) is

added. The mixture is stirred under H₂ atmosphere (30–50 psi) for 4–6 hours.

Chemical Method:[1][2][3][4] Iron powder (Fe) in acidic media (NH₄Cl or HCl) or Stannous

Chloride (SnCl₂) can be used for sensitive substrates containing halogens.

Salt Formation: The crude free base (oil) is dissolved in diethyl ether or dioxane. Anhydrous

HCl gas or 4M HCl in dioxane is added dropwise at 0°C.

Isolation: The resulting hydrochloride salt precipitates, is filtered, washed with cold ether, and

dried under vacuum.

Visualization of Synthetic Logic
The following diagram illustrates the synthesis and downstream utility of the scaffold.
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Caption: Synthetic pathway from chroman precursor to the hydrochloride salt and key

medicinal derivatives.[5][3][6][7]

Medicinal Chemistry Applications
Chroman-8-ylamine is a "privileged structure" in drug discovery, offering a rigidified alternative

to aniline. Its applications span neurology and immunology.

p38 MAPK Inhibitors (Anti-Inflammatory)
The 8-aminochroman scaffold is extensively used to synthesize chromenylureas.
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Mechanism: The amine reacts with aryl isocyanates to form urea derivatives. These

compounds bind to the ATP-binding pocket of p38 Mitogen-Activated Protein Kinase

(MAPK).

Structural Advantage: The chroman ring occupies the hydrophobic pocket (Gatekeeper

region) of the kinase, improving selectivity over other kinases compared to open-chain

phenyl-urea inhibitors.

Reference:Molecules 2014, 19(2), 2008-2042 (See Ref 1).

GPCR Ligands (5-HT1A & Dopamine)
The scaffold acts as a bioisostere for 8-aminotetralin (e.g., 8-OH-DPAT).

Serotonin (5-HT1A): Derivatives of 8-aminochroman show high affinity for 5-HT1A receptors.

The oxygen atom in the chroman ring acts as a hydrogen bond acceptor, mimicking the

phenolic hydroxyl group of serotonin or dopamine.

Dopamine (D2/D3): Used in the design of "hybrid" ligands where the chroman amine is

coupled to phenylpiperazines. These compounds are explored for antipsychotic activity with

reduced extrapyramidal side effects.

Integrin Antagonists
Recent patent literature (e.g., US 11,224,600) identifies 8-aminochroman derivatives as

intermediates for alpha4beta7 integrin inhibitors, used in treating inflammatory bowel disease

(IBD). The amine serves as the attachment point for "head groups" that interact with the metal-

ion-dependent adhesion site (MIDAS) of the integrin.

Analytical Characterization & Quality Control
To ensure the integrity of CAS 53272-40-5 in research, the following analytical parameters

must be met.

HPLC Method (Purity)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
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Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

Retention Time: The polar amine salt elutes early; free base elutes later.

NMR Spectroscopy (¹H NMR, 400 MHz, DMSO-d₆)
Aromatic Protons: Multiplets in the 6.5–7.0 ppm range (3H, benzene ring).

Amine Protons: Broad singlet at ~9.0–10.0 ppm (NH₃⁺ exchangeable).

Aliphatic Protons:

Triplet at ~4.1 ppm (2H, O-CH₂-).

Triplet at ~2.7 ppm (2H, Ar-CH₂-).

Multiplet at ~1.9 ppm (2H, -CH₂- middle of ring).

Handling, Safety, & Stability
Signal Word:WARNING
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Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.[8][9]

Eye Irritation H319
Causes serious eye irritation.

[8][9]

STOT-SE H335
May cause respiratory

irritation.[9]

Storage Protocol:

Hygroscopic: Store in a tightly sealed container under inert atmosphere (Argon/Nitrogen) if

possible.

Temperature: 2–8°C (Refrigerate).

Stability: Stable for >2 years if protected from moisture and light. Aqueous solutions should

be prepared fresh as free amines can oxidize over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Hydroxylamine%20hydrochloride_0591_5.0.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Hydroxylamine%20hydrochloride_0591_5.0.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F19%2F2%2F2008
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS11224600B2%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fchemistry-europe.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fcctc.201402262
https://www.benchchem.com/product/b2667952/docs?utm_src=pdf-body#technical-profile-chroman-8-ylamine-hydrochloride-cas-53272-40-5
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.benchchem.com/product/b2667952?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. researchgate.net [researchgate.net]

2. Synthesis and in vitro evaluation of novel 8-aminoquinoline-pyrazolopyrimidine hybrids as
potent antimalarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Insights of 8-hydroxyquinolines: A novel target in medicinal chemistry - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. US5965606A - Methods of treatment with compounds having RAR.sub.Î± receptor specific
or selective activity - Google Patents [patents.google.com]

6. Synthesis and Biological Evaluation of Chromenylurea and Chromanylurea Derivatives as
Anti-TNF-α agents that Target the p38 MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

7. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC
[pmc.ncbi.nlm.nih.gov]

8. pentachemicals.eu [pentachemicals.eu]

9. riccachemical.com [riccachemical.com]

To cite this document: BenchChem. [Technical Profile: Chroman-8-ylamine Hydrochloride
(CAS 53272-40-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2667952/docs#technical-profile-chroman-8-ylamine-
hydrochloride-cas-53272-40-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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